Cas no 356526-30-2 (2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide)

• Product Name: 2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide
• CAS No: 356526-30-2
• MF: C₁₆H₁₅Cl₂N₃O₂S
• MW: 384.280200242996
• MDL: MFCD01313902
• CID: 4649785
• PubChem ID: 2818254
• Update Time: 2025-08-02

2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,4-dichlorophenoxy)propanoyl]-N-phenyl-1-hydrazinecarbothioamide
• 2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide
• MS-7697
• 1-[2-(2,4-dichlorophenoxy)propanoylamino]-3-phenylthiourea
• CCG-49999
• CS-0364325
• 2-(2-(2,4-Dichlorophenoxy)propanoyl)-N-phenylhydrazine-1-carbothioamide
• 1-(2-(2,4-DICHLOROPHENOXY)PROPIONYL)-4-PHENYLTHIOSEMICARBAZIDE
• 356526-30-2
• SR-01000639411-1
• 2-(2,4-dichlorophenoxy)-N-[(phenylcarbamothioyl)amino]propanamide
• MFCD01313902
• AKOS003413018
• Bio4A6
• AKOS016340251

• MDL： MFCD01313902
• Inchi： 1S/C16H15Cl2N3O2S/c1-10(23-14-8-7-11(17)9-13(14)18)15(22)20-21-16(24)19-12-5-3-2-4-6-12/h2-10H,1H3,(H,20,22)(H2,19,21,24)
• InChI Key： VFORUARCDXMTQI-UHFFFAOYSA-N
• SMILES： C(NNC(NC1=CC=CC=C1)=S)(=O)C(OC1=CC=C(Cl)C=C1Cl)C

Computed Properties

• Exact Mass: 383.0262033g/mol
• Monoisotopic Mass: 383.0262033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide

Recent Advances in the Study of 2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide (CAS: 356526-30-2)

The compound 2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide (CAS: 356526-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemical innovation. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic or agricultural uses.

Recent studies have highlighted the unique structural features of 2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide, which combine a dichlorophenoxy moiety with a hydrazinecarbothioamide group. This combination is believed to contribute to its diverse biological activities, including antimicrobial, antifungal, and herbicidal properties. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reliable data for further investigations.

In the context of pharmaceutical applications, preliminary in vitro studies have demonstrated the compound's efficacy against a range of bacterial and fungal pathogens. Notably, its mechanism of action appears to involve the inhibition of key enzymatic pathways, making it a promising candidate for the development of novel antimicrobial agents. However, further in vivo studies are required to assess its pharmacokinetics and toxicity profiles.

From an agrochemical perspective, 2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide has shown potential as a herbicide, particularly in controlling broadleaf weeds. Its mode of action is thought to mimic that of other phenoxy herbicides, disrupting plant growth hormones. Field trials are currently underway to evaluate its effectiveness and environmental impact, with initial results suggesting a favorable balance between efficacy and ecological safety.

Despite these promising findings, challenges remain in optimizing the compound's synthesis and scaling up production. Recent advancements in green chemistry approaches have been explored to improve yield and reduce waste, aligning with the growing emphasis on sustainable practices in chemical manufacturing. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 2-2-(2,4-Dichlorophenoxy)propanoyl-N-phenyl-1-hydrazinecarbothioamide (CAS: 356526-30-2) represents a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Continued research efforts will be essential to fully unlock its benefits and address any limitations. This briefing underscores the importance of interdisciplinary collaboration and cutting-edge analytical techniques in advancing our understanding of such complex chemical entities.